
Standard Operating Procedure: Disposal of 1-(2-
(Hydroxymethyl)phenyl)ethanol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(2-

(Hydroxymethyl)phenyl)ethanol

CAS No.: 57259-71-9

Cat. No.: B2915640

Get Quote

Target Audience: Research Scientists, Lab Managers, and EHS Officers. Chemical CAS:

57259-71-9 Synonyms: 1-[2-(hydroxymethyl)phenyl]ethanol;

-methyl-1,2-benzenedimethanol.[1][2]

Executive Summary & Immediate Directives
Status:Hazardous Chemical Waste (Irritant, Harmful). Physical State: Solid (at room

temperature).[3]

DO NOT dispose of down the drain or in municipal trash.

DO NOT mix with strong oxidizing agents (e.g., nitric acid, perchlorates) in waste containers.

[4]

CRITICAL DISTINCTION: Do not confuse with 1-Phenylethanol (CAS 98-85-1), which is a

liquid.[5] Ensure the CAS number 57259-71-9 matches your inventory to apply the correct

solid-waste protocols.
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe disposal. This compound

is a diol (containing two hydroxyl groups), which influences its solubility and reactivity.

Property Data Operational Implication

Physical State
Solid (White to off-white

powder)

Must be disposed of via solid

waste streams unless

dissolved.

Molecular Formula Organic combustible material.

Solubility
Soluble in alcohols, DMSO;

Mod. Water Sol.

Rinsates may require aqueous

organic waste collection.

GHS Classification Warning
Handle with standard PPE

(Nitrile gloves, safety glasses).

Hazard Codes

H302 (Harmful if

swallowed)H315 (Skin

Irritant)H319 (Eye Irritant)H335

(Resp. Irritant)

Dust control is required during

transfer.

Pre-Disposal Handling & Storage[7][9]
Before disposal, the material must be segregated correctly to prevent cross-reactivity.

Segregation: Store away from oxidizing agents and strong acids.[4][6] The hydroxyl groups

can react vigorously with oxidizers, potentially causing exothermic reactions in waste drums.

Labeling: All waste containers must be labeled "Hazardous Waste" with the specific

constituent name fully written out: 1-(2-(Hydroxymethyl)phenyl)ethanol.

Container Type:

Solids: High-density polyethylene (HDPE) wide-mouth jars.

Liquids: Amber glass or HDPE bottles.
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Disposal Procedures
Select the appropriate workflow based on the state of the waste.[7]

Scenario A: Pure Solid Substance (Expired or Surplus)
Protocol:

Transfer: Transfer the solid chemical into a dedicated Solid Hazardous Waste container.

Labeling: Mark the container with the GHS hazard class "Toxic/Irritant."

Deactivation (Optional): For small trace amounts (<50 mg), the solid can be dissolved in a

combustible solvent (e.g., ethanol) and managed as liquid organic waste (see Scenario B).

Note: Direct solid disposal is preferred for bulk quantities to minimize solvent waste volume.

Scenario B: In Solution (Reaction Mixtures/Mother
Liquor)
Protocol:

Solvent Identification: Identify the primary solvent.

Halogenated Solvents (DCM, Chloroform): Dispose in Halogenated Waste stream.[8]

Non-Halogenated Solvents (Methanol, Acetone, Ethyl Acetate): Dispose in Non-

Halogenated Organic Waste stream.

Concentration Check: If the concentration of 1-(2-(Hydroxymethyl)phenyl)ethanol is >5%,

note this on the waste tag as a "High Load" organic contaminant.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper)
Protocol:

Collection: Place contaminated disposables into a clear, heavy-duty polyethylene bag

(minimum 2 mil thickness).
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Secondary Containment: Seal the bag and place it inside the laboratory's solid hazardous

waste drum/box.

Sharps: If needles/syringes are contaminated, they must go into a rigid Biohazard/Sharps

container, labeled with the chemical name.

Disposal Decision Tree
The following logic flow ensures the material ends up in the correct regulatory stream.

Waste Generation
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Figure 1: Decision matrix for segregating 1-(2-(Hydroxymethyl)phenyl)ethanol waste

streams.

Spill Management Protocol
In the event of a spill, immediate containment is necessary to prevent aerosolization of the

irritant powder.

PPE Required: Nitrile gloves, safety goggles, lab coat, and N95 dust mask (if powder is

aerosolized).

Isolate: Demarcate the area.

Solid Spill:

Do not dry sweep (creates dust).

Cover with a wet paper towel or use a HEPA-filtered vacuum.

Scoop material into a waste container.

Liquid Spill (Solution):

Cover with an inert absorbent (vermiculite or spill pads).

Do not use combustible materials like sawdust if the solvent is flammable.

Decontamination: Wash the surface with soap and water. Collect the rinsate as Aqueous

Chemical Waste.

1. Alert & Isolate 2. Don PPE
(Gloves, Goggles, Mask) 3. Assess State

Solid: Wet Wipe / Scoop
(Avoid Dust)Powder

Liquid: Apply Absorbent
(Vermiculite)

Solution 4. Bag Waste & Label 5. Wash Surface
(Collect Rinsate)
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Figure 2: Step-by-step spill response workflow.

Regulatory Compliance (US/Global)
RCRA (USA): This chemical is not explicitly listed on the EPA P-list or U-list. However, it

must be characterized by the generator. If dissolved in a flammable solvent (Flash point <

60°C), the waste is D001 (Ignitable). As a pure solid, it is regulated based on its toxicity

profile (Irritant/Harmful).

Drain Disposal: Strictly prohibited. The high organic content contributes to Biological Oxygen

Demand (BOD) and potential aquatic toxicity.

Transport: Not regulated as a Dangerous Good (DG) for transport (No UN Number assigned

for the solid CAS 57259-71-9), simplifying shipping to disposal facilities [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aifchemanxtalpicompany/xpih9bcfad28
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://en.wikipedia.org/wiki/1-Phenylethanol
https://www.carlroth.com/medias/SDB-23X5-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjAzNDd8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd4TXk4NU1UY3lOVEl5TlRZMU5qWXlMMU5FUWw4eU0xZzFYMDFVWDBWT0xuQmtaZ3wxNmE2NDgxZTJkMGU1NjU3MWE2YTA0OGFiOWYwZGIyODYwYjZlMTI1OTAyMGFjZGJiNDQ3YTVlYWUzOTQ3ZjFl
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://dept.harpercollege.edu/chemistry/msds/Phenylethanol%201-.pdf
https://www.benchchem.com/product/b2915640/docs#standard-operating-procedure-disposal-of-1-2-hydroxymethyl-phenyl-ethanol
https://www.benchchem.com/product/b2915640/docs#standard-operating-procedure-disposal-of-1-2-hydroxymethyl-phenyl-ethanol
https://www.benchchem.com/product/b2915640/docs#standard-operating-procedure-disposal-of-1-2-hydroxymethyl-phenyl-ethanol
https://www.benchchem.com/product/b2915640/docs#standard-operating-procedure-disposal-of-1-2-hydroxymethyl-phenyl-ethanol
https://www.benchchem.com/product/b2915640?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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